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Compound of Interest

Compound Name: CM037

Cat. No.: B15574433 Get Quote

This document provides immediate, essential safety and logistical information for the handling

and disposal of CM037, commercially known as Brilliant Green Agar. It is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Personal Protective Equipment (PPE) and Safety
Precautions
When handling CM037, it is crucial to adhere to standard microbiological laboratory safety

practices. The primary goal is to create a barrier between the user and the microbiological

agents being cultured.[1] The following personal protective equipment is recommended:
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PPE Category Item Specification Rationale

Hand Protection Disposable Gloves Nitrile or latex

To prevent skin

contact with the

medium and microbial

cultures.

Body Protection Laboratory Coat Standard

Protects skin and

clothing from splashes

and contamination.

Eye Protection
Safety Glasses or

Goggles
With side shields

To shield eyes from

potential splashes of

the medium or

cultures.

Respiratory Protection Dust Mask (e.g., N95)

Recommended when

handling the

powdered medium

To prevent inhalation

of the powdered

medium, which may

cause respiratory

irritation.[2]

Foot Protection Closed-Toe Shoes ---

To protect feet from

spills and falling

objects.

General Hygiene and Safety Practices:

Do not eat, drink, or smoke in areas where CM037 is handled or stored.[2]

Avoid the formation of dust when working with the powdered form of the medium.[2]

Ensure adequate ventilation in the work area.[2]

Wash hands thoroughly after handling.

Operational Plan: Preparation of Brilliant Green
Agar
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CM037 is a selective and differential medium used for the isolation of Salmonella species,

other than S. typhi and S. paratyphi, from various samples.[3]

Composition of Brilliant Green Agar (CM037):

Component Concentration (g/L) Purpose

Peptone Mixture 12.0

Provides nitrogen, vitamins,

minerals, and amino acids.[4]

[5]

Yeast Extract 3.0
Source of B-group vitamins.[4]

[5]

Lactose 10.0
Fermentable carbohydrate.[4]

[5]

Sucrose 10.0
Fermentable carbohydrate.[4]

[5]

Sodium Chloride 5.0 Maintains osmotic balance.[6]

Phenol Red 0.09 pH indicator.[4]

Brilliant Green 0.0047

Inhibits Gram-positive and

most Gram-negative bacteria.

[4]

Agar 12.5 Solidifying agent.[4]

Final pH 6.9 ± 0.2 ---

Step-by-Step Preparation Protocol:

Suspension: Suspend 47.6g of the dehydrated CM037 powder in 1 liter of distilled or

deionized water.[4]

Dissolution: Heat the suspension gently with occasional mixing until the medium is

completely dissolved.[4] DO NOT AUTOCLAVE.[4]

Cooling: Cool the medium to 50-55°C and mix well.[4]
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Pouring: Pour the cooled medium into sterile petri dishes (15-20ml per plate) and allow it to

set.[4]

Storage: Prepared plates can be used immediately or stored in plastic bags at 2-8°C for up

to one week.[4][7]

Experimental Workflow: Isolation of Salmonella
The following diagram illustrates the general workflow for using CM037 for the selective

isolation of Salmonella from a sample.
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Medium Preparation

Sample Inoculation

Incubation and Interpretation

Confirmation

Suspend 47.6g of CM037 in 1L of distilled water

Heat to dissolve completely (DO NOT AUTOCLAVE)

Cool to 50-55°C

Pour into sterile Petri dishes

Streak sample onto prepared Brilliant Green Agar plate

Prepare sample (e.g., food, clinical)

Incubate aerobically at 35-37°C for 18-24 hours

Observe for characteristic colony morphology

Presumptive Salmonella: Pinkish-white colonies with a red zone

If present

Other organisms: Yellow/green colonies (lactose/sucrose fermenters) or inhibited growth

If present

Perform biochemical and/or serological tests on suspect colonies

Click to download full resolution via product page

Workflow for the isolation of Salmonella using CM037.
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Disposal Plan
All used and unused CM037, as well as any contaminated materials, should be treated as

biohazardous waste.

Decontamination and Disposal Procedure:

Collection: Collect all contaminated materials (e.g., used plates, swabs, loops) in designated

biohazard bags.

Sterilization: Sterilize all biohazard waste before disposal, typically by autoclaving at 121°C

for at least 15 minutes.[1][8] This process kills any microorganisms present.[1]

Disposal: Dispose of the sterilized waste in accordance with local, state, and federal

regulations for biohazardous waste.[3] Never place untreated microbiological waste into the

regular trash.[2]

By following these guidelines, researchers can safely and effectively utilize CM037 in their

laboratory work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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